Cas no 53216-37-8 (Thiazole, 2-isothiocyanato-)

• Product Name: Thiazole, 2-isothiocyanato-
• CAS No: 53216-37-8
• MF: C₄H₂N₂S₂
• MW: 142.202077388763
• CID: 3164920
• PubChem ID: 20328656
• Update Time: 2025-04-21

Thiazole, 2-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2-isothiocyanato-
• SY326068
• thiazolylisothiocyanate
• AKOS002676234
• MFCD10476969
• 53216-37-8
• 2-ISOTHIOCYANATO-1,3-THIAZOLE
• 2-Isothiocyanatothiazole
• SCHEMBL6317938

• Inchi： 1S/C4H2N2S2/c7-3-6-4-5-1-2-8-4/h1-2H
• InChI Key： VLNGQGSQAMGWBD-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N=C=S

Computed Properties

• Exact Mass: 141.96594042Da
• Monoisotopic Mass: 141.96594042Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85.6Ų